Cas no 17658-06-9 (Pyridinium,1-(4-hydroxyphenyl)-2,4,6-triphenyl-, inner salt)

Pyridinium,1-(4-hydroxyphenyl)-2,4,6-triphenyl-, inner salt structure
17658-06-9 structure
Product Name:Pyridinium,1-(4-hydroxyphenyl)-2,4,6-triphenyl-, inner salt
CAS No:17658-06-9
MF:C29H21NO
MW:399.483147382736
CID:222577
PubChem ID:87214
Update Time:2025-04-19

Pyridinium,1-(4-hydroxyphenyl)-2,4,6-triphenyl-, inner salt Chemical and Physical Properties

Names and Identifiers

    • Pyridinium,1-(4-hydroxyphenyl)-2,4,6-triphenyl-, inner salt
    • 2,4,6-Triphenyl-1-(4-oxylatophenyl)pyridinium
    • 4-(2,4,6-Triphenylpyridinio)phenolate
    • 4-(2,4,6-Triphenylpyridinio)phenolanion
    • 4-(2,4,6-Triphenylpyridinium-1-yl)phenolate
    • 1-(4-Oxylatophenyl)-2,4,6-triphenylpyridinium
    • 17658-06-9
    • 4-(2,4,6-triphenylpyridin-1-ium-1-yl)phenolate
    • Pyridinium, 1-(4-hydroxyphenyl)-2,4,6-triphenyl-, hydroxide, inner salt
    • 1-(4-Hydroxyphenyl)-2,4,6-triphenylpyridinium hydroxide inner salt
    • AKOS037505353
    • DTXSID6066238
    • Pyridinium, 1-(4-hydroxyphenyl)-2,4,6-triphenyl-, inner salt
    • J-004921
    • Inchi: 1S/C29H21NO/c31-27-18-16-26(17-19-27)30-28(23-12-6-2-7-13-23)20-25(22-10-4-1-5-11-22)21-29(30)24-14-8-3-9-15-24/h1-21H
    • InChI Key: XYKMESYITRVGTA-UHFFFAOYSA-N
    • SMILES: [O-]C1C=CC(=CC=1)[N+]1=C(C2C=CC=CC=2)C=C(C2C=CC=CC=2)C=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 399.16243
  • Monoisotopic Mass: 399.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 495
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.9
  • Topological Polar Surface Area: 26.9Ų

Experimental Properties

  • PSA: 26.94
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